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Compound of Interest

Compound Name: gastrotropin

Cat. No.: B1169480

Essential Safety and Logistical Information for Researchers

Gastrotropin, also known as Fatty Acid-Binding Protein 6 (FABP®6) or ileal bile acid-binding
protein (IBABP), is a protein primarily involved in the transport of bile acids and fatty acids.[1][2]
[3] In a research context, it is typically supplied as a recombinant protein for laboratory use
only.[2][4][5] Proper disposal of gastrotropin and its related experimental waste is crucial for
maintaining laboratory safety and ensuring regulatory compliance. This guide provides a
procedural, step-by-step approach to its disposal.

Product Characteristics

Recombinant gastrotropin (FABP6) is commercially available from various suppliers, generally
with the characteristics summarized in the table below. These preparations are intended for
research purposes and should not be used as drugs, agricultural products, or household
chemicals.[2]
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Feature Description Source(s)

Fatty acid-binding protein 6,
Alternate Names [21[3]
FABPS6, I-BABP, ILBP

Typically recombinant,
Source _ _ 214]
expressed in E. coli

Lyophilized powder or a sterile
Formulation filtered solution (e.g., in PBS [2][41[5]
with glycerol)

Molecular Weight Approximately 14 kDa [2][4]

Recommended storage is
typically at 4°C for short-term

Storage [2][4][6]
use or frozen at -20°C to -80°C

for long-term storage.

General Disposal Principles

While many suppliers' Safety Data Sheets (SDS) may classify recombinant proteins like
gastrotropin as non-hazardous, it is imperative to treat all laboratory reagents with care and
dispose of them in accordance with institutional and local regulations. The primary
considerations for disposal are the nature of the waste (liquid or solid) and whether it has been
contaminated with any biohazardous or chemically hazardous materials during the experiment.

Step-by-Step Disposal Procedures

1. Risk Assessment: Before beginning any experiment, a thorough risk assessment should be
conducted. This should include an evaluation of the hazards associated with all substances
used in the protocol, not just the gastrotropin itself.

2. Disposal of Unused Gastrotropin Solution or Powder:

e Consult the SDS: Always refer to the manufacturer-provided Safety Data Sheet for any
specific disposal recommendations.
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e Non-hazardous Protein Waste: If the gastrotropin has not been mixed with any hazardous
materials, it can typically be disposed of as non-hazardous laboratory waste.

o Liquid: Small quantities of aqueous solutions can often be disposed of down the drain with
copious amounts of water, provided this is permitted by your institution's Environmental
Health and Safety (EHS) office and local regulations.

o Solid (Lyophilized Powder): Uncontaminated lyophilized protein should be disposed of as
solid laboratory waste.

o Chemically Contaminated Waste: If the gastrotropin has been mixed with hazardous
chemicals (e.qg., strong acids, organic solvents), it must be disposed of as chemical waste.
This waste should be collected in a designated, properly labeled, and sealed container for
pickup by your institution's hazardous waste management team.

3. Disposal of Experimental Waste Containing Gastrotropin:

e Biohazardous Contamination: If the gastrotropin was used in experiments involving
biological agents (e.g., cell culture, infectious materials), the waste is considered
biohazardous.

o Liquid Waste: Liquid biohazardous waste should be decontaminated, typically by
autoclaving or treatment with an approved disinfectant like bleach, before disposal.

o Solid Waste: All solid waste, including pipette tips, tubes, and plates, should be collected
in a biohazard bag and autoclaved before being disposed of as regulated medical waste.

o Sharps: Any needles or other sharps used in experiments with gastrotropin must be
disposed of in a designated sharps container.

4. Decontamination of Work Surfaces: After completing your experiments and preparing waste
for disposal, thoroughly decontaminate all work surfaces with an appropriate disinfectant (e.g.,
70% ethanol or a 10% bleach solution), especially if biohazardous materials were used.

Experimental Workflow and Disposal Decision
Pathway
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The following diagram illustrates the decision-making process for the proper disposal of
gastrotropin-related waste.

Gastrotropin (FABP6) Waste

Contaminated with other agents?

Contaminated Waste Uncontaminated Waste

Liquid (Aqueous Solution) Solid (Lyophilized Powder)

Drain Disposal

Biohazardous Chemically Hazardous Non-Hazardous Solid Waste

(with copious water, if permitted)

Decontaminate

. AvwEye, ElEE) Hazardous Chemical Waste Stream

Biohazardous Waste Stream

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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in a Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1169480#gastrotropin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://de.wikipedia.org/wiki/Gastrotropin
https://www.prospecbio.com/fabp6_human
https://www.uniprot.org/uniprotkb/P51161/entry
https://www.medchemexpress.com/recombinant-proteins/gastrotropin-fabp6-protein-human-his.html
https://www.cusabio.com/Recombinant-Protein/Recombinant-Human-GastrotropinFABP6-11169393.html
https://nkmaxbio.com/adm/product/datasheet.php?prdcode=2004011257
https://www.benchchem.com/product/b1169480#gastrotropin-proper-disposal-procedures
https://www.benchchem.com/product/b1169480#gastrotropin-proper-disposal-procedures
https://www.benchchem.com/product/b1169480#gastrotropin-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1169480?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169480?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

